Cas no 2137606-32-5 (3-{[4-(Propan-2-yl)piperazin-1-yl]methyl}-1,2,4-thiadiazole-5-carboxylic acid)

• Product Name: 3-{[4-(Propan-2-yl)piperazin-1-yl]methyl}-1,2,4-thiadiazole-5-carboxylic acid
• CAS No: 2137606-32-5
• MF: C₁₁H₁₈N₄O₂S
• MW: 270.351220607758
• CID: 5926784
• PubChem ID: 165457111
• Update Time: 2025-06-09

3-{[4-(Propan-2-yl)piperazin-1-yl]methyl}-1,2,4-thiadiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-712812
• 2137606-32-5
• 3-{[4-(propan-2-yl)piperazin-1-yl]methyl}-1,2,4-thiadiazole-5-carboxylic acid
• 3-{[4-(Propan-2-yl)piperazin-1-yl]methyl}-1,2,4-thiadiazole-5-carboxylic acid

• Inchi： 1S/C11H18N4O2S/c1-8(2)15-5-3-14(4-6-15)7-9-12-10(11(16)17)18-13-9/h8H,3-7H2,1-2H3,(H,16,17)
• InChI Key： LSQYSMVUSHGNDZ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=NC(CN2CCN(C(C)C)CC2)=N1

Computed Properties

• Exact Mass: 270.11504700g/mol
• Monoisotopic Mass: 270.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 97.8Ų

Additional information on 3-{[4-(Propan-2-yl)piperazin-1-yl]methyl}-1,2,4-thiadiazole-5-carboxylic acid

Professional Introduction to Compound with CAS No. 2137606-32-5 and Product Name: 3-[[4-(Propan-2-yl)piperazin-1-yl]methyl]-1,2,4-thiadiazole-5-carboxylic acid

Compound with the CAS number 2137606-32-5 and the product name 3-{[4-(Propan-2-yl)piperazin-1-yl)methyl}-1,2,4-thiadiazole-5-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of thiadiazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a piperazine moiety linked to a thiadiazole core, both of which are well-documented for their pharmacological relevance.

The thiadiazole ring system is a key pharmacophore in medicinal chemistry, known for its ability to modulate various biological pathways. Specifically, thiadiazoles have been extensively studied for their antimicrobial, anti-inflammatory, and anticonvulsant properties. The presence of the carboxylic acid functional group at the 5-position of the thiadiazole ring further enhances its reactivity and potential for further derivatization, enabling the development of more complex and tailored molecules.

The piperazine moiety, on the other hand, is renowned for its role in central nervous system (CNS) drug development. Piperazine derivatives are frequently employed in the treatment of neurological disorders due to their ability to interact with a wide range of neurotransmitter receptors. In particular, the substitution pattern on the piperazine ring can significantly influence its pharmacological profile. The specific substitution in this compound, 4-(propan-2-yl)piperazin-1-yl, introduces a hydrophobic alkyl chain that can modulate solubility and binding affinity, making it a promising candidate for drug design.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications in thiadiazole derivatives affect their biological activity. Studies have shown that optimizing the electronic properties of the thiadiazole ring can enhance interactions with target enzymes and receptors. The 3-{[4-(Propan-2-yl)piperazin-1-yl)methyl}-1,2,4-thiadiazole-5-carboxylic acid structure exemplifies this principle by combining a rigid thiadiazole core with a flexible piperazine side chain.

In vitro studies have begun to elucidate the mechanism of action for this compound. Initial experiments suggest that it may exert its effects by inhibiting key enzymes involved in inflammatory pathways. The carboxylic acid group at the 5-position of the thiadiazole ring appears to be critical for binding interactions with protein targets, while the piperazine moiety contributes to receptor modulation. These findings align with recent research indicating that dual-targeting strategies can improve therapeutic efficacy.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. Key synthetic steps include condensation reactions to form the thiadiazole ring, followed by functional group transformations to introduce the piperazine side chain and carboxylic acid moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity.

From a regulatory perspective, compounds like this one must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Current research protocols emphasize the importance of preclinical studies to evaluate toxicity profiles and pharmacokinetic parameters. The structural features of 3-{[4-(Propan-2-yl)piperazin-1-yl)methyl}-1,2,4-thiadiazole-5-carboxylic acid make it an attractive candidate for further development due to its predicted low toxicity and favorable pharmacokinetic properties.

Comparative studies with closely related compounds have provided valuable insights into the structure-activity relationships (SAR) within this class of molecules. By varying substituents on both the thiadiazole and piperazine moieties, researchers can fine-tune biological activity towards specific therapeutic goals. The current compound demonstrates promising preclinical results in models of inflammation and pain management.

The potential applications of this compound extend beyond traditional pharmaceuticals. Emerging research suggests that derivatives of thiadiazole-piperazine hybrids may exhibit antimicrobial properties against drug-resistant pathogens. This has significant implications for addressing global challenges related to antibiotic resistance.

Future directions in research may involve exploring novel synthetic routes to improve scalability and cost-efficiency. Additionally, advancements in biocatalysis could enable more sustainable production methods without compromising purity or yield. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into tangible therapeutic solutions.

The integration of machine learning algorithms into drug discovery pipelines has revolutionized how researchers identify promising candidates like 3-{[4-(Propan-2-yl)piperazin-1-yl)methyl}-1,2,4-thiadiazole-5-carboxylic acid. These tools can predict biological activity based on structural features alone, significantly reducing time-to-market for new drugs.

In conclusion,3-{[4-(Propan-2-y l)piperazin -1 - yl]methyl}-1 , 2 , 4 -th i adia z ole -5 - car box ylic ac id (CAS No . 2137606 -32 -5 ) represents a compelling example of how structural innovation in medicinal chemistry can lead to novel therapeutics . Its unique combination o f pharmacophores , coupled w ith encouraging preliminary data , positions it as an exciting prospect f or further development . As research progresses , we can expect more insights into its potential applications across multiple therapeutic areas .